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Get Quote

Executive Summary

2,4-Dimethyl-3,6-dimethoxybenzaldehyde (also known as 3,6-dimethoxy-2,4-
dimethylbenzaldehyde) is a specialized tetrasubstituted aromatic aldehyde derived from the
lichen metabolite

-orcinol (2,5-dimethylresorcinol). Unlike its more common isomer (2,5-dimethoxy-3,6-
dimethylbenzaldehyde, a precursor to

-quinones), this compound serves as a critical intermediate for synthesizing specific

-substituted aromatic scaffolds found in natural products like rhizocarpic acid analogs and
complex isoquinoline alkaloids. Its electron-rich core makes it highly reactive toward
electrophilic aromatic substitution and condensation reactions, positioning it as a valuable
building block in medicinal chemistry for developing antitumor quinone derivatives.

Part 1: Chemical Identity & Structural Analysis[2]

This compound features a fully substituted benzene ring pattern that dictates its steric and
electronic behavior. The presence of two electron-donating methoxy groups at positions 3 and
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6, combined with methyl groups at 2 and 4, creates a highly electron-rich system susceptible to

oxidation.
Property Detail
IUPAC Name 3,6-Dimethoxy-2,4-dimethylbenzaldehyde

Common Synonyms

-Orcinol aldehyde dimethyl ether; 2,4-Dimethyl-
3,6-dimethoxybenzaldehyde

C
Molecular Formula H

O
Molecular Weight 194.23 g/mol

Not widely listed as a commaodity chemical;
CAS Number

typically synthesized in situ.

Physical State

Solid (Crystalline needles expected)

Solubility

Soluble in CH

Cl

, EtOAc, CHCI

: Insoluble in water.

Structural Insights[3]

o Steric Crowding: The aldehyde group at C1 is flanked by a methyl group at C2 and a

methoxy group at C6. This "ortho-disubstitution” creates significant steric hindrance, often

requiring forcing conditions for condensation reactions (e.g., Knoevenagel or Wittig).

» Electronic Effects: The methoxy groups at C3 and C6 are strong

-donors, significantly increasing the electron density of the ring. This makes the aldehyde
carbonyl less electrophilic than unsubstituted benzaldehyde but highly prone to oxidation to
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the corresponding quinone or carboxylic acid.

Part 2: Synthetic Pathways (The Core)

The synthesis of 2,4-dimethyl-3,6-dimethoxybenzaldehyde is most reliably achieved through
the Vilsmeier-Haack formylation of the fully methylated

-orcinol derivative.

Synthesis Workflow

o Precursor Preparation: Methylation of
-orcinol (2,5-dimethylresorcinol) to obtain 1,3-dimethoxy-2,5-dimethylbenzene (
-orcinol dimethyl ether).

o Formylation: Electrophilic attack by the Vilsmeier reagent (chloroiminium ion) at the activated
C4/C6 position.

DMS / K2CO3
Beta-Orcinol Acetone, Reflux > 1,3-Dimethoxy- + Vilsmeier Reagent
(2,5-Dimethylresorcinol) 2,5-dimethylbenzene
Hydrolysis

0°C -> 80°C
\:Tml_r;u_m"s;;. NaOAc / H20 2,4-Dimethyl-3,6-
Vilsmeier Reagent o Ceeeeee ':_ | dimethoxybenzaldehyde
(pPoci3+DMF) S T

Click to download full resolution via product page

Figure 1: Synthetic route from Beta-Orcinol to the target aldehyde via Vilsmeier-Haack
formylation.

Detailed Protocol: Vilsmeier-Haack Formylation

Objective: Synthesize 2,4-dimethyl-3,6-dimethoxybenzaldehyde from 1,3-dimethoxy-2,5-
dimethylbenzene.

Reagents:
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1,3-Dimethoxy-2,5-dimethylbenzene (1.0 eq)

Phosphorus Oxychloride (POCI

, 1.2 eq)

N,N-Dimethylformamide (DMF, 1.5 eq + solvent volume)

Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

Procedure:

Reagent Formation: In a flame-dried round-bottom flask under inert atmosphere (N

), cool anhydrous DMF (5-10 mL/g substrate) to 0°C. Add POCI

dropwise over 15 minutes. A white/yellow precipitate (Vilsmeier salt) may form.[1] Stir for 30
minutes at 0°C.

o Substrate Addition: Dissolve 1,3-dimethoxy-2,5-dimethylbenzene in a minimal amount of
DMF or DCM. Add this solution dropwise to the Vilsmeier reagent at 0°C.

o Reaction: Allow the mixture to warm to room temperature, then heat to 60-80°C for 2-4
hours. Monitor by TLC (the aldehyde is less polar than the starting material but more polar
than the hydrocarbon).

e Hydrolysis: Cool the reaction mixture to 0°C. Pour slowly into crushed ice containing sodium
acetate (NaOAc) to buffer the pH to ~5-6. Stir vigorously for 1 hour to hydrolyze the iminium
intermediate.

o Workup: Extract the agueous mixture with DCM (3x). Wash the combined organic layers with
sat.[1][2] NaHCO

, water, and brine. Dry over anhydrous Na
SO

and concentrate in vacuo.
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 Purification: Recrystallize from ethanol/water or purify via flash column chromatography
(Hexanes:EtOAc 9:1 to 4:1).

Critical Note: The electron-rich nature of the ring ensures high regioselectivity. The formyl group
will install para to a methoxy group (and ortho to the other methoxy group) due to the
synergistic directing effects.

Part 3: Reactivity Profile

The chemical behavior of 2,4-dimethyl-3,6-dimethoxybenzaldehyde is dominated by the
interplay between the oxidizable aromatic core and the sterically hindered aldehyde.

Oxidation to Quinones

The most significant application of this compound is its conversion to quinones. Treatment with
mild oxidants like Cerium(IV) Ammonium Nitrate (CAN) or Silver(ll) Oxide (AgO) can effect
oxidative demethylation, converting the 1,4-dimethoxy motif into a 1,4-benzoquinone. This
transformation is pivotal in synthesizing saframycin-type antitumor antibiotics.

Condensation Reactions

Despite steric hindrance, the aldehyde undergoes:
o Wittig Reaction: With phosphonium ylides to form styrenes.
e Henry Reaction: With nitromethane to form nitrostyrenes (precursors to phenethylamines).

» Knoevenagel Condensation: With malonic acid/esters to form cinnamic acids.
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Figure 2: Reactivity network demonstrating the versatility of the aldehyde in divergent

synthesis.

Part 4: Analytical Characterization

Valid

ating the structure requires careful interpretation of NMR data, particularly distinguishing

between the isomeric methyl and methoxy signals.

Predicted H NMR Data (CDCI , 400 MHz)

Chemical Shift
Proton ( T . :
. Multiplicity Integration Assignment
Environment
)
] Aldehyde proton
-CHO 10.3-10.5 Singlet 1H _
(deshielded)
) Ring proton at
Ar-H 6.4 - 6.6 Singlet 1H
C5
) Methoxy groups
OCH 3.7-3.9 Two Singlets 6H Y grotp
(C3, C6)
3 Methyl groups
CH 21-25 Two Singlets 6H vl group

(C2, C4)
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Interpretation Key:

e The presence of two distinct methoxy singlets and two distinct methyl singlets confirms the
lack of symmetry in the molecule (unlike the precursor).

e The aromatic proton appears as a sharp singlet, confirming the pentasubstituted pattern.

Part 5: Safety & Handling

o Hazards: Like most benzaldehydes, this compound acts as a skin and eye irritant. The
precursor (POCI

) used in synthesis is highly corrosive and water-reactive.

o Storage: Store under an inert atmosphere (Argon/Nitrogen) at 2-8°C to prevent autoxidation
to the benzoic acid.

» Disposal: Dispose of as hazardous organic waste. Neutralize Vilsmeier waste carefully due
to potential POCI

residues.
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o Rhodium Archive.[7] Methylated PEA benzaldehyde precursors. (Discusses the synthesis
of isomeric 2,5-dimethoxy-3,6-dimethylbenzaldehyde and related formylation strategies).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b8468426?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8468426?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

